Cas no 1103977-07-6 (1,3-Benzodioxol-5-yl(dimethylamino)acetic Acid)

• Product Name: 1,3-Benzodioxol-5-yl(dimethylamino)acetic Acid
• CAS No: 1103977-07-6
• MF: C₁₁H₁₃NO₄
• MW: 223.225223302841
• MDL: MFCD09864317
• CID: 1086431
• PubChem ID: 24258991
• Update Time: 2025-04-20

1,3-Benzodioxol-5-yl(dimethylamino)acetic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(Benzo[d][1,3]dioxol-5-yl)-2-(dimethylamino)acetic acid
• 2-(1,3-benzodioxol-5-yl)-2-(dimethylamino)acetic acid
• 2H-1,3-BENZODIOXOL-5-YL(DIMETHYLAMINO)ACETIC ACID
• (2H-1,3-Benzodioxol-5-yl)(dimethylamino)acetic acid
• MFCD09864317
• AKOS009985086
• SCHEMBL8752777
• 1103977-07-6
• 2-(Benzo[d][1,3]dioxol-5-yl)-2-(dimethylamino)aceticacid
• 1,3-benzodioxol-5-yl(dimethylamino)acetic acid
• BS-37318
• DTXSID10640537
• 1,3-Benzodioxol-5-yl(dimethylamino)acetic Acid

• MDL： MFCD09864317
• Inchi： 1S/C11H13NO4/c1-12(2)10(11(13)14)7-3-4-8-9(5-7)16-6-15-8/h3-5,10H,6H2,1-2H3,(H,13,14)
• InChI Key： OYCPFYDYHYAJGQ-UHFFFAOYSA-N
• SMILES： O1COC2=CC=C(C=C12)C(C(=O)O)N(C)C

Computed Properties

• Exact Mass: 223.08445790g/mol
• Monoisotopic Mass: 223.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 59Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives